Cas no 1205-17-0 (2-Methyl-3-(3,4-methylenedioxyphenyl)propanal)

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal structure
1205-17-0 structure
Product name:2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
CAS No:1205-17-0
MF:C11H12O3
MW:192.211183547974
MDL:MFCD00067053
CID:41074
PubChem ID:172088921

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
    • Helional[IFF]
    • Aquanal[Quest]
    • Heliobouquet[Takasago]
    • 2-Methyl-3-(3,4-methylenedioxyphenyl)propionaldehyde
    • 2-Methyl-3-(3,4-methylenedioxyphenyl)-propanal
    • Helional
    • HYDROCINNAMALDEHYDE
    • a-methyl
    • AQUANAL
    • Floramelon
    • Heliogan
    • New heliotropin
    • TROPINAL
    • Tropional
    • α-Methyl-1,3-benzodioxole-5-propanal
    • Hydrocinnamaldehyde,a-methyl-3,4-(methylenedioxy)-(6CI,7CI,8CI)
    • 3-(3,4-Methylenedioxyphenyl)-2-methylpropanal
    • Heliobouquet
    • Helipropanal
    • NSC 22282
    • a-Methyl-1,3-benzodioxole-5-propanal
    • a-Methyl-3,4-(methylenedioxy)hydrocinnamaldehyde
    • MDL: MFCD00067053
    • Inchi: 1S/C11H12O3/c1-8(6-12)4-9-2-3-10-11(5-9)14-7-13-10/h2-3,5-6,8H,4,7H2,1H3
    • InChI Key: BOPPSUHPZARXTH-UHFFFAOYSA-N
    • SMILES: CC(CC1=CC2=C(C=C1)OCO2)C=O

Computed Properties

  • Exact Mass: 192.078644g/mol
  • Surface Charge: 0
  • XLogP3: 2.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 192.078644g/mol
  • Monoisotopic Mass: 192.078644g/mol
  • Topological Polar Surface Area: 35.5Ų
  • Heavy Atom Count: 14
  • Complexity: 205
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Yellow transparent liquid with floral flavor
  • Density: 1.162 g/mL at 25 °C(lit.)
  • Melting Point: 94
  • Boiling Point: 154°C/6mmHg(lit.)
  • Flash Point: Fahrenheit: >212 ° f
    Celsius: >100 ° c
  • Refractive Index: n20/D 1.5335(lit.)
  • PSA: 35.53000
  • LogP: 1.79280
  • FEMA: 4599 | 3-(3,4-METHYLENEDIOXYPHENYL)-2-METHYLPROPANAL
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C
  • Solubility: Not determined

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Security Information

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D753927-500g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 98%
500g
$160 2024-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M40190-5g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0
5g
¥118.0 2021-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158038-100g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 >97.0%(GC)
100g
¥349.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158038-500g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 >97.0%(GC)
500g
¥756.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
KN906-100g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 97.0%(GC)
100g
¥421.0 2022-06-10
abcr
AB336713-25 g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0
25g
€69.90 2023-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W523909-1KG
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 ≥98%
1KG
2644.18 2021-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158038-1kg
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 >97.0%(GC)
1kg
¥1436.90 2023-09-02
eNovation Chemicals LLC
D753927-1000g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
1205-17-0 98%
1000g
$225 2024-06-07
abcr
AB336713-25g
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal; .
1205-17-0
25g
€79.70 2025-02-16

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1205-17-0)新洋茉莉醛
Order Number:LE1934725
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1205-17-0)2-Methyl-3-(3,4-methylenedioxyphenyl)propionaldehyde, ≥ 97%
Order Number:LE16118
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1205-17-0)2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
Order Number:LE7009
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
Price ($):discuss personally

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